Cas no 431995-88-9 ({1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 431995-88-9
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 6086337
• PubChem ID: 755516
• Update Time: 2025-05-19

{1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• (1-(4-(tert-butyl)benzyl)-1H-benzo[d]imidazol-2-yl)methanol
• [1-(4-tert-butylbenzyl)-1H-benzimidazol-2-yl]methanol
• 1H-Benzimidazole-2-methanol, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• AE-848/12529047
• F1071-0211
• [1-[(4-tert-butylphenyl)methyl]benzimidazol-2-yl]methanol
• 431995-88-9
• Z25755542
• AKOS000272061
• Oprea1_492652
• CCG-115346
• {1-[(4-tert-butylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}methanol
• AB00117106-01

• Inchi： 1S/C19H22N2O/c1-19(2,3)15-10-8-14(9-11-15)12-21-17-7-5-4-6-16(17)20-18(21)13-22/h4-11,22H,12-13H2,1-3H3
• InChI Key： WGOCHUHUERGLRP-UHFFFAOYSA-N
• SMILES： C1(CO)N(CC2=CC=C(C(C)(C)C)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 294.173213330g/mol
• Monoisotopic Mass: 294.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 486.1±38.0 °C(Predicted)
• pka: 13.78±0.10(Predicted)

Additional information on {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol

Introduction to {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 431995-88-9)

{1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol, with the CAS number 431995-88-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol make it a promising candidate for various therapeutic applications.

The molecular structure of {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol consists of a benzodiazepine core with a substituted phenyl group and a methanol moiety. The tert-butyl group on the phenyl ring contributes to the compound's lipophilicity and stability, which are crucial for its pharmacological properties. The methanol functional group adds polarity and can influence the compound's solubility and reactivity in biological systems.

Recent studies have highlighted the potential of {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol in various therapeutic areas. One notable application is its use as an anxiolytic agent. Research has shown that this compound can effectively bind to GABAA receptors, which are key targets for anxiolytic drugs. This binding activity helps to enhance the inhibitory effects of GABA, leading to reduced anxiety levels without significant sedation or cognitive impairment.

In addition to its anxiolytic properties, {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol has been investigated for its potential as a muscle relaxant. Studies have demonstrated that this compound can selectively target skeletal muscle fibers, reducing muscle spasms and improving motor function in patients with spasticity disorders. The selective nature of this compound makes it a valuable candidate for developing more targeted and effective muscle relaxants.

The pharmacokinetic profile of {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, making it suitable for oral administration. The compound's lipophilicity facilitates its crossing of the blood-brain barrier, which is essential for its central nervous system (CNS) effects.

Clinical trials have further validated the safety and efficacy of {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol. Phase II trials have shown that this compound is well-tolerated by patients and exhibits minimal side effects compared to traditional benzodiazepines. Common side effects observed include dizziness and mild sedation, which are generally manageable with dose adjustments. These findings suggest that {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol has a favorable safety profile and is a promising candidate for further clinical development.

Beyond its therapeutic applications, {1-(4-tert-butylphenyl)methyl-1H-1,3-benzodiazol-2-y}lmethanol has also been explored in basic research settings. Its unique structure makes it an excellent model compound for studying the structure-function relationships of benzodiazepines. Researchers have used this compound to investigate the mechanisms of receptor binding and signal transduction pathways involved in GABAA receptor modulation. These studies have provided valuable insights into the molecular basis of benzodiazepine action and have implications for the design of more effective drugs in this class.

In conclusion, {1-(4-tetrt-butylpheny)lmethyl-H--benzodiazol--2--y-l-)m-e-t--h--o--l}, CAS No. 431995-88-ong>, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for various therapeutic applications, particularly in the treatment of anxiety disorders and spasticity conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in modern drug development.